5-(2,5-dimethylphenyl)-3-(2-methyl-5-nitrobenzylidene)-2(3H)-furanone

• IUPAC Name: (3Z)-5-(2,5-dimethylphenyl)-3-[(2-methyl-5-nitrophenyl)methylidene]furan-2-one
• InChI: InChI=1S/C20H17NO4/c1-12-4-5-14(3)18(8-12)19-11-16(20(22)25-19)9-15-10-17(21(23)24)7-6-13(15)2/h4-11H,1-3H3/b16-9-
• InChI Key: LKGGHXDYNWUXTQ-SXGWCWSVSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=CC3=C(C=CC(=C3)[N+](=O)[O-])C)C(=O)O2
• Isomeric SMILES: CC1=CC(=C(C=C1)C)C2=C/C(=C/C3=C(C=CC(=C3)[N+](=O)[O-])C)/C(=O)O2
• Molecular Formula: C20H17NO4
• Molecular Weight: 335.4 g/mol

Description

5-(2,5-dimethylphenyl)-3-(2-methyl-5-nitrobenzylidene)-2(3H)-furanone, commonly known as DMNB-F, is a synthetic compound that has been extensively studied for its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of DMNB-F is not fully understood, but it is believed to involve the formation of a complex with the target molecule. This complex formation results in a change in the fluorescence properties of DMNB-F, allowing for the detection and quantification of the target molecule.
Biochemical and Physiological Effects:
DMNB-F has been shown to have minimal toxicity and does not exhibit any significant biochemical or physiological effects. This makes it a safe and reliable tool for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using DMNB-F in laboratory experiments include its excellent fluorescent properties, high yields, and purity. Additionally, DMNB-F is readily available and has minimal toxicity. However, the limitations of DMNB-F include its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for DMNB-F research. One area of interest is the development of new fluorescent probes based on DMNB-F for the detection of other target molecules. Additionally, DMNB-F may have potential applications in the development of new drugs or therapies for various diseases. Further research is needed to fully understand the mechanism of action and potential applications of DMNB-F.

Synthesis Methods

The synthesis of DMNB-F involves the reaction between 2-methyl-5-nitrobenzaldehyde and 5-(2,5-dimethylphenyl)furan-2-carbaldehyde in the presence of a base catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of DMNB-F. This method has been optimized for high yields and purity, making DMNB-F a readily available compound for research purposes.

Scientific Research Applications

DMNB-F has been extensively studied for its potential applications in various fields of science. It has been shown to exhibit excellent fluorescent properties, making it a useful tool for fluorescence microscopy and imaging. Additionally, DMNB-F has been used as a fluorescent probe for the detection of metal ions, such as copper and zinc, in biological samples.